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molecular formula C11H8N4O B3352832 6-(1H-imidazol-2-yl)-1,8-Naphthyridin-2(1H)-one CAS No. 51076-60-9

6-(1H-imidazol-2-yl)-1,8-Naphthyridin-2(1H)-one

Cat. No. B3352832
M. Wt: 212.21 g/mol
InChI Key: HPQCPAAKZBMFNW-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Patent
US03993656

Procedure details

To a mixture of 2-amino-6-(2-imidazolyl)-1,8-naphthyridine (211 mg., 1 mmole) in 40% sulphuric acid (2.5 ml.) at 5° C. is added with stirring sodium nitrite (69 mg., 1 mmole). The solution is allowed to warm to room temperature and then heated at 50° C. for 4 hours. The reaction mixture then is cooled to 5° C. and more sodium nitrite (40 mg., 0.57 mmole) added to ensure reaction goes to completion. The mixture then is heated at 50° C. for two hours, cooled to room temperature, diluted with water and neutralized with ammonium hydroxide affording 140 mg. of solid. The product is purified by dissolving in dilute acetic acid (5 ml.), treating the solution with charcoal, and neutralizing the filtered solution with a few drops of ammonium hydroxide. The product (100 mg., 47%) did not melt below 350° C.
Quantity
211 mg
Type
reactant
Reaction Step One
Quantity
2.5 mL
Type
solvent
Reaction Step One
Quantity
69 mg
Type
reactant
Reaction Step Two
Quantity
40 mg
Type
reactant
Reaction Step Three
Quantity
140 mg
Type
reactant
Reaction Step Four
Name
Quantity
0 (± 1) mol
Type
solvent
Reaction Step Four

Identifiers

REACTION_CXSMILES
N[C:2]1[CH:11]=[CH:10][C:9]2[C:4](=[N:5][CH:6]=[C:7]([C:12]3[NH:13][CH:14]=[CH:15][N:16]=3)[CH:8]=2)[N:3]=1.N([O-])=[O:18].[Na+].[OH-].[NH4+]>S(=O)(=O)(O)O.O>[NH:16]1[CH:15]=[CH:14][N:13]=[C:12]1[C:7]1[CH:8]=[C:9]2[C:4](=[N:5][CH:6]=1)[NH:3][C:2](=[O:18])[CH:11]=[CH:10]2 |f:1.2,3.4|

Inputs

Step One
Name
Quantity
211 mg
Type
reactant
Smiles
NC1=NC2=NC=C(C=C2C=C1)C=1NC=CN1
Name
Quantity
2.5 mL
Type
solvent
Smiles
S(O)(O)(=O)=O
Step Two
Name
Quantity
69 mg
Type
reactant
Smiles
N(=O)[O-].[Na+]
Step Three
Name
Quantity
40 mg
Type
reactant
Smiles
N(=O)[O-].[Na+]
Step Four
Name
Quantity
140 mg
Type
reactant
Smiles
[OH-].[NH4+]
Name
Quantity
0 (± 1) mol
Type
solvent
Smiles
O

Conditions

Temperature
Control Type
AMBIENT
Other
Conditions are dynamic
1
Details
See reaction.notes.procedure_details.

Workups

TEMPERATURE
Type
TEMPERATURE
Details
heated at 50° C. for 4 hours
Duration
4 h
TEMPERATURE
Type
TEMPERATURE
Details
The reaction mixture then is cooled to 5° C.
CUSTOM
Type
CUSTOM
Details
reaction
TEMPERATURE
Type
TEMPERATURE
Details
The mixture then is heated at 50° C. for two hours
Duration
2 h
TEMPERATURE
Type
TEMPERATURE
Details
cooled to room temperature
CUSTOM
Type
CUSTOM
Details
The product is purified
DISSOLUTION
Type
DISSOLUTION
Details
by dissolving in dilute acetic acid (5 ml.)
ADDITION
Type
ADDITION
Details
treating the solution with charcoal
CUSTOM
Type
CUSTOM
Details
did not melt below 350° C.

Outcomes

Product
Name
Type
Smiles
N1C(=NC=C1)C=1C=C2C=CC(NC2=NC1)=O

Source

Source
Open Reaction Database (ORD)
Description
The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks.
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